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Get Quote

Chemical Hazard Data at a Glance

The table below consolidates essential safety information for dimethyldioxane to assist with laboratory risk

assessments.

Property Specification / Value Source / Notes

CAS Number 25136-55-4 [1] [2]

Molecular
Formula

C₆H₁₂O₂ [1] [2]

Flash Point 23.8°C (75°F) [1] or 34.8°C (94.6°F) [2] NFPA 704 Flammability Rating: 3
(Can be ignited under almost all

ambient temperature conditions) [1].

General
Description

Water-white liquid. Less dense than water.

Vapors are heavier than air. [1]

Vapor
Density

Heavier than air [1] Vapors will spread along the ground

and collect in low areas.
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Property Specification / Value Source / Notes

Fire Hazard Highly flammable. Will be easily ignited by
heat, sparks, or flames. Vapors may form

explosive mixtures with air and flash back. [1]

Frequently Asked Questions (FAQs) & Handling
Protocols

Flammability and Fire Hazards

Q1: What are the primary flammability concerns when handling dimethyldioxane? Dimethyldioxane

is classified as a highly flammable liquid with an NFPA flammability rating of 3 [1]. Its vapors are heavier

than air and can travel a significant distance to an ignition source, causing a flash-back fire [1]. Vapors can

also accumulate in low or confined areas like basements or sewer drains, creating an explosion hazard [1].

Q2: How should a fire involving dimethyldioxane be extinguished? For small fires, use dry chemical,

CO₂, or alcohol-resistant foam [1]. For large fires, water spray, fog, or alcohol-resistant foam are

recommended. Avoid using solid water streams directly on the liquid, as this may be inefficient or spread the

fire. For massive fires where containers are exposed, it may be safest to use unmanned monitor nozzles and

withdraw from the area [1].

Q3: What should I do in case of a large spill?

Isolate the area: Immediately isolate the spill or leak area for at least 50 meters (150 feet) in all
directions [1].

Evacuate: Consider an initial downwind evacuation for at least 300 meters (1000 feet) [1].
Eliminate ignition sources: Ensure no smoking, sparks, open flames, or hot surfaces are present.

All equipment used must be grounded [1].
Contain the spill: Dike the far ahead of the liquid spill to prevent spread for later disposal [1].

Prevent environmental contamination: Take measures to stop the chemical from entering
waterways, sewers, or basements [1].
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Safe Handling and Storage

Q4: What are the key personal protective equipment (PPE) requirements? Wear a positive pressure

self-contained breathing apparatus (SCBA) for respiratory protection during emergency response. Note

that standard structural firefighters' protective gear offers only limited chemical protection, though it does

provide thermal resistance [1]. For skin and eye protection, chemical-resistant gloves, goggles, and a lab coat

are essential.

Q5: What materials is dimethyldioxane incompatible with? As an ether, dimethyldioxane can act as a

base and form salts with strong acids and addition complexes with Lewis acids (e.g., boron trifluoride). It

may react violently with strong oxidizing agents [1]. Store it away from these classes of chemicals.

Q6: What are the health hazards of exposure?

Inhalation: Vapors may cause dizziness, nausea, or asphyxiation, particularly in confined spaces [1]
[2]. An older study reported a lethal concentration (LCLo) in rats of 8000 ppm over 4 hours [2].

Skin and Eye Contact: The liquid may cause severe irritation to the skin and eyes [1] [2].
Ingestion: It is moderately toxic by ingestion, with a reported rat LD₅₀ of 3000 mg/kg [2].

Emergency and First Aid Procedures

Q7: What is the first aid protocol for exposure?

Inhalation: Immediately move the person to fresh air [1].
Skin Contact: Wash the affected skin thoroughly with soap and water. If burns occur, cool the skin

with cold water for as long as possible. Do not remove clothing that is adhering to the skin [1].
Eye Contact: Immediately flush the eyes with water for 20-30 minutes while seeking medical

attention [3].
Ingestion: Do not induce vomiting. Immediately call a poison control center or hospital. If the victim

is conscious and not convulsing, give one or two glasses of water to dilute the chemical [3].

Emergency Response Workflow

The diagram below outlines the critical first steps and decision-making process following a

dimethyldioxane release in the lab.
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Spill or Leak of Dimethyldioxane

Immediately alert personnel and
isolate the area (50 meters / 150 feet)

Eliminate all ignition sources:
no smoking, sparks, or flames

Assess the situation:
Is there a fire or immediate danger?

Activate fire alarm and
begin evacuation (300 meters / 1000 feet downwind)

 Yes, fire present Is the spill contained
and small enough to manage safely?

 No fire 

Contact emergency services
and report the incident

 No, large spill 

Don appropriate PPE (SCBA, gloves, goggles)
and contain the spill with non-combustible material

 Yes 
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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